Cas no 388118-54-5 (Ethanone, 1-[2,3-dichloro-4-[[2-(1-methylethyl)phenyl]thio]phenyl]-)

• Product Name: Ethanone, 1-[2,3-dichloro-4-[[2-(1-methylethyl)phenyl]thio]phenyl]-
• CAS No: 388118-54-5
• MF: C₁₇H₁₆Cl₂OS
• MW: 339.279341697693
• CID: 1492336
• PubChem ID: 21906749
• Update Time: 2025-04-21

Ethanone, 1-[2,3-dichloro-4-[[2-(1-methylethyl)phenyl]thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2,3-dichloro-4-[[2-(1-methylethyl)phenyl]thio]phenyl]-
• 1-(2,3 -dichloro-4-(2-isopropyl-phenylsulfanyl)-phenyl)-ethanone
• DTXSID001172480
• 1-[2,3-Dichloro-4-[[2-(1-methylethyl)phenyl]thio]phenyl]ethanone
• 388118-54-5
• SCHEMBL6069145
• 1-(2,3-dichloro-4-(2-isopropyl-phenylsulfanyl)-phenyl)-ethanone
• YMAIICBEVGZZBE-UHFFFAOYSA-N

• Inchi： 1S/C17H16Cl2OS/c1-10(2)12-6-4-5-7-14(12)21-15-9-8-13(11(3)20)16(18)17(15)19/h4-10H,1-3H3
• InChI Key： YMAIICBEVGZZBE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(C)=O)C=CC=1SC1C=CC=CC=1C(C)C)Cl

Computed Properties

• Exact Mass: 338.03008
• Monoisotopic Mass: 338.0298917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07